Cas no 116546-31-7 (3-[2-(2-cyanoethylamino)propylamino]propanenitrile)
116546-31-7 structure
Product Name:3-[2-(2-cyanoethylamino)propylamino]propanenitrile
CAS No:116546-31-7
MF:C9H16N4
MW:180.250141143799
CID:2614867
PubChem ID:11126863
Update Time:2025-04-21
3-[2-(2-cyanoethylamino)propylamino]propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-(2-cyanoethylamino)propylamino]propanenitrile
- Propanenitrile, 3,3'-[(1-methyl-1,2-ethanediyl)diimino]bis-
- 116546-31-7
- SCHEMBL11139855
- DTXSID90456133
-
- Inchi: 1S/C9H16N4/c1-9(13-7-3-5-11)8-12-6-2-4-10/h9,12-13H,2-3,6-8H2,1H3
- InChI Key: RLCQHPZAPCADIJ-UHFFFAOYSA-N
- SMILES: N(CCC#N)C(C)CNCCC#N
Computed Properties
- Exact Mass: 180.137496527Da
- Monoisotopic Mass: 180.137496527Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 71.6Ų
3-[2-(2-cyanoethylamino)propylamino]propanenitrile Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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